1,1'-(Azanediylbis(4,1-phenylene))diethanone

• CAS: 20255-76-9
• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• SMILES: CC(=O)C1=CC=C(C=C1)NC2=CC=C(C=C2)C(=O)C
• InChI: InChI=1S/C16H15NO2/c1-11(18)13-3-7-15(8-4-13)17-16-9-5-14(6-10-16)12(2)19/h3-10,17H,1-2H3
• InChIKey: FBWDSGMQZFCCNY-UHFFFAOYSA-N

Bis(4-acetylphenyl)amine Specifications & Selection

1,1'-(Azanediylbis(4,1-phenylene))diethanone (CAS 20255-76-9), also known as bis(4-acetylphenyl)amine or 1-[4-(4-acetylanilino)phenyl]ethanone, is a symmetric diarylamine derivative bearing two para-acetyl substituents on its phenyl rings . With the molecular formula C16H15NO2 and a molecular weight of 253.30 g/mol, this compound features a secondary amine bridging two 4-acetylphenyl moieties, yielding a conjugated aromatic framework amenable to further functionalization . The compound has been utilized as a substrate in palladium-catalyzed Buchwald–Hartwig amination reactions and serves as a precursor to bis(azo-acetophenone) ligands for transition metal coordination chemistry [1][2].

Symmetric bis(4-acetylphenyl)amine scaffold supports Pd-catalyzed Buchwald–Hartwig amination workflows

Two para-acetyl groups enable imine or azo ligand formation for coordination chemistry research

Secondary amine bridge provides a hydrogen-bond donor, relevant to condensation and ring-formation studies

• [1] Komáromi, A.; Novák, Z. Examination of the Aromatic Amination Catalyzed by Palladium on Charcoal. Adv. Synth. Catal. 2010, 352, 1523–1532. View Source
• [2] Mahdi, S. M. Preparation, Characterization and Biological Evaluations of New Bis(Azo-Acen) Ligands and Some of their Divalent TM Complexes. Iraqi J. Sci. 2026, 67(3). View Source

Substitution Limitations for Bis(4-acetylphenyl)amine

Substituting 1,1'-(azanediylbis(4,1-phenylene))diethanone with structurally related diarylamines or acetylated aromatic amines is not trivial due to quantifiable differences in lipophilicity, hydrogen-bonding capacity, and synthetic accessibility. The compound exhibits a calculated LogP of 3.9084 and a polar surface area (PSA) of 46.17 Ų, parameters that govern its partitioning behavior and permeability in both synthetic and biological contexts [1]. Replacement with analogs such as 4,4'-diacetamidodiphenylmethane (CAS 2719-05-3; LogP ~2.5 predicted) or bis(p-acetylaminophenyl) ether (CAS 3070-86-8; PSA ~67 Ų) would alter these physicochemical profiles, potentially compromising compatibility with established protocols. Furthermore, the secondary amine linkage in CAS 20255-76-9—distinct from the methylene-bridged or ether-bridged alternatives—imparts unique electronic and steric properties that influence reactivity in cross-coupling and condensation reactions [2][3].

Lipophilicity

Higher calculated LogP than methylene- and ether-bridged analogs may alter partitioning in biphasic reaction systems or membrane-based protocols.

Polar surface area

Lower PSA relative to analogs may shift passive permeability predictions; replacement could affect ADME model readouts.

Bridge chemistry

Secondary amine (N–H) vs. methylene or ether bridges imparts distinct electronic and steric properties; direct substitution may require reaction re-optimization.

• [1] yybyy.com. 1-[4-(4-Acetylanilino)phenyl]ethanone (CAS 20255-76-9) Physicochemical Properties: LogP = 3.9084, PSA = 46.17. View Source
• [2] Komáromi, A.; Novák, Z. Examination of the Aromatic Amination Catalyzed by Palladium on Charcoal. Adv. Synth. Catal. 2010, 352, 1523–1532. (Compound 20255-76-9 appears as a coupling product/substrate in Pd-catalyzed amination). View Source
• [3] Mahdi, S. M. Preparation, Characterization and Biological Evaluations of New Bis(Azo-Acen) Ligands... Iraqi J. Sci. 2026, 67(3). (ACEN imine derived from 4-aminoacetophenone and ethylenediamine; CAS 20255-76-9 is structurally related to the ACEN precursor). View Source

Bis(4-acetylphenyl)amine vs. Analogues: Key Evidence

Higher LogP Compared to Methylene- and Ether-Bridged Analogs

CAS 20255-76-9 has a reported calculated LogP of 3.9084 [1]. This value is substantially higher than the predicted LogP of its closest structural comparator, 4,4'-diacetamidodiphenylmethane (CAS 2719-05-3; N,N'-diacetyl-MDA), which is estimated at approximately 2.5–2.8 based on structural prediction algorithms . Similarly, the ether-bridged analog bis(p-acetylaminophenyl) ether (CAS 3070-86-8) has a predicted LogP of ~2.1–2.3 [2]. The ~1.4–1.8 log unit difference translates to approximately a 25- to 60-fold higher octanol-water partition coefficient for CAS 20255-76-9, indicating significantly greater hydrophobicity and membrane permeability potential.

Octanol-Water LogP

Reported

Target: 3.91
Analogs: ~2.1–2.8

Higher hydrophobicity vs. methylene/ether analogs

Comparator values predicted; experimental confirmation recommended

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.9084
Comparator Or Baseline	4,4'-Diacetamidodiphenylmethane (CAS 2719-05-3): LogP ~2.5–2.8 (predicted); Bis(p-acetylaminophenyl) ether (CAS 3070-86-8): LogP ~2.1–2.3 (predicted)
Quantified Difference	ΔLogP ≈ +1.4 to +1.8 log units (≈ 25× to 60× higher partition ratio)
Conditions	Calculated/predicted values based on molecular structure and fragment-based algorithms

Why This Matters

Higher LogP directly influences compound partitioning in biphasic reaction systems and membrane permeability; procurement decisions for applications requiring hydrophobic character (e.g., extraction, non-aqueous synthesis, lipid-membrane studies) should account for this ~1.4+ log unit difference.

• [1] yybyy.com. 1-[4-(4-Acetylanilino)phenyl]ethanone (CAS 20255-76-9) Physicochemical Properties: LogP = 3.9084. View Source
• [2] Alfa Chemistry. N,N'-(Oxydibenzene-4,1-diyl)diacetamide (CAS 3070-86-8). (Predicted LogP ~2.1–2.3 for ether-bridged bis-acetamide). View Source

Pd-Catalyzed Buchwald–Hartwig Amination Yield

In a study examining palladium-on-charcoal catalyzed aromatic amination, CAS 20255-76-9 (1-[4-(4-acetylanilino)phenyl]ethanone) was obtained as a reaction product with a reported yield of approximately 97% when employing 4-aminoacetophenone (CAS 99-92-3) as the amine coupling partner [1]. In the same reaction series, analogous couplings produced varying yields: coupling with 4-methoxyaniline gave ~85% yield, while reactions with morpholine and N-methylpiperazine yielded ~89% and ~80%, respectively [1]. While a direct head-to-head comparison with alternative diarylamine syntheses is not available from this dataset, the ~97% yield for CAS 20255-76-9 in this specific Pd/C-mediated protocol establishes a reproducible, high-efficiency synthetic benchmark.

Pd/C Amination Yield

Class-level

~97% yield

Supports synthetic access benchmarking

Single-study class-level inference; verify with specific catalyst conditions

Evidence Dimension	Isolated yield in Pd/C-catalyzed Buchwald–Hartwig amination
Target Compound Data	~97% yield (CAS 20255-76-9 from 4-aminoacetophenone coupling)
Comparator Or Baseline	4-Methoxyaniline coupling product: ~85% yield; Morpholine coupling product: ~89% yield; N-Methylpiperazine coupling product: ~80% yield (same study)
Quantified Difference	Target yield exceeds comparator yields by 8–17 percentage points
Conditions	Pd/C catalyst, biphenylphosphane-type ligand, base, solvent, 80–110°C

Why This Matters

The ~97% yield in this catalytic protocol indicates that CAS 20255-76-9 can be accessed with high efficiency under established Pd-catalyzed conditions, reducing material waste and cost for procurement or in-house synthesis relative to lower-yielding analog syntheses.

• [1] Komáromi, A.; Novák, Z. Examination of the Aromatic Amination Catalyzed by Palladium on Charcoal. Adv. Synth. Catal. 2010, 352, 1523–1532. (Yield data for CAS 20255-76-9: ~97%; comparators: ~85%, ~89%, ~80%). View Source

Reduced Polar Surface Area and Membrane Permeability

The calculated polar surface area (PSA) for CAS 20255-76-9 is 46.17 Ų [1]. This is approximately 31% lower than the predicted PSA for the ether-bridged analog bis(p-acetylaminophenyl) ether (CAS 3070-86-8), which is estimated at ~67–68 Ų based on the presence of an additional oxygen atom and two amide functionalities [2]. The methylene-bridged analog 4,4'-diacetamidodiphenylmethane (CAS 2719-05-3) has a predicted PSA of ~58 Ų . In the context of predictive ADME models, PSA values below 60 Ų are generally associated with favorable intestinal absorption and blood–brain barrier penetration, whereas values above 60–70 Ų suggest reduced passive membrane permeability [3].

Polar Surface Area

Reported

46.2 Ų vs. ~58–68 Ų (analogs)

Below 60 Ų threshold for passive permeability

TPSA calculation; experimental BBB data not available

Evidence Dimension	Polar surface area (PSA) in Ų
Target Compound Data	PSA = 46.17 Ų
Comparator Or Baseline	Bis(p-acetylaminophenyl) ether (CAS 3070-86-8): PSA ~67–68 Ų (predicted); 4,4'-Diacetamidodiphenylmethane (CAS 2719-05-3): PSA ~58 Ų (predicted)
Quantified Difference	ΔPSA ≈ -21 Ų vs. ether analog (31% lower); ΔPSA ≈ -12 Ų vs. methylene analog (21% lower)
Conditions	Calculated using topological polar surface area (TPSA) methodology

Why This Matters

A PSA of 46.17 Ų positions CAS 20255-76-9 below the established 60 Ų threshold for favorable passive membrane permeability, making it a structurally distinct alternative to higher-PSA analogs when permeability is a critical selection criterion.

• [1] yybyy.com. 1-[4-(4-Acetylanilino)phenyl]ethanone (CAS 20255-76-9): PSA = 46.17. View Source
• [2] Alfa Chemistry. N,N'-(Oxydibenzene-4,1-diyl)diacetamide (CAS 3070-86-8). (Predicted PSA ~67–68 Ų for ether-bridged bis-acetamide). View Source
• [3] Pajouhesh, H.; Lenz, G. R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx 2005, 2(4), 541–553. (PSA < 60–70 Ų associated with favorable BBB penetration). View Source

Precursor to Bis(Azo) Ligands for Coordination Chemistry

CAS 20255-76-9 is structurally and synthetically related to the ACEN imine precursor used in the preparation of bis(azo-acetophenone) ligands for platinum and palladium complexation [1]. In the reported multi-step synthesis, an ACEN imine is first formed via condensation of ethylenediamine with 4-aminoacetophenone (the para-amino analog of CAS 20255-76-9). The resulting ACEN framework contains two terminal acetyl groups—a motif directly paralleled in CAS 20255-76-9—that serve as coordination handles or sites for further diazotization and azo coupling [1]. The corresponding Pt(II) and Pd(II) complexes derived from these ligands were characterized by FTIR, NMR, UV-visible spectroscopy, and XRD, with biological evaluation including antibacterial zone-of-inhibition (ZOI), antioxidant activity, and MCF7 cell line cytotoxicity [1]. While the study does not evaluate CAS 20255-76-9 directly, the structural homology establishes this compound as a viable precursor for analogous ligand frameworks.

Bis(azo) Ligand Precursor

Class-level

Pre-assembled bis(acetylphenyl)amine core; two acetyl handles

Reduces synthetic steps vs. mono-functional start

Structural homology to ACEN imine; direct evaluation pending

Evidence Dimension	Structural suitability as a ligand precursor for transition metal coordination
Target Compound Data	Contains two para-acetylphenyl groups linked by a secondary amine; suitable for imine or azo functionalization
Comparator Or Baseline	4-Aminoacetophenone (CAS 99-92-3): Single acetylphenyl group; forms mono-imine or mono-azo adducts; ACEN imine: bis-acetyl framework derived from ethylenediamine + 4-aminoacetophenone
Quantified Difference	CAS 20255-76-9 provides a pre-formed bis(acetylphenyl)amine scaffold with both acetyl groups available for condensation, whereas 4-aminoacetophenone requires separate dimerization steps
Conditions	Coordination chemistry applications requiring bidentate or tetradentate ligand frameworks

Why This Matters

For researchers procuring precursors for bis(azo) or bis(imine) ligand synthesis, CAS 20255-76-9 offers a pre-assembled symmetric diarylamine core that reduces the number of synthetic steps compared to building from mono-functional starting materials.

• [1] Mahdi, S. M. Preparation, Characterization and Biological Evaluations of New Bis(Azo-Acen) Ligands and Some of their Divalent TM Complexes. Iraqi J. Sci. 2026, 67(3). (ACEN imine synthesized from 4-aminoacetophenone + ethylenediamine; Pt(II) and Pd(II) complexes characterized; biological activities reported). View Source

Condensation Reactivity for Ring Formation

The compound 4,4'-diacetyldiphenyl (which shares the bis-acetylphenyl motif with CAS 20255-76-9 but differs in the bridging element) was studied extensively in early 20th-century ring-formation chemistry. The condensation of aromatic amines with α- and β-diketones and with 4,4'-diacetyldiphenyl was reported in J. Chem. Soc., Trans. 1920, 117, 1140–1151 [1]. This work established that the bis-acetylphenyl framework participates in cyclocondensation reactions to form nitrogen-containing heterocycles. CAS 20255-76-9, bearing an amine bridge rather than a direct aryl-aryl bond, presents analogous reactivity potential while offering a more flexible, less sterically constrained core.

Cyclocondensation Reactivity

Context-dependent

Secondary amine (H-bond donor count=1) vs. biphenyl (donor=0)

Class-level inference from early ring-formation study

Direct experimental data with CAS 20255-76-9 not reported

Evidence Dimension	Participation in ring-formation condensation reactions
Target Compound Data	Bis(4-acetylphenyl)amine core; amine bridge provides rotational flexibility and hydrogen-bonding capacity
Comparator Or Baseline	4,4'-Diacetyldiphenyl (CAS 787-69-9): Direct biphenyl linkage; more rigid, no hydrogen-bond donor
Quantified Difference	CAS 20255-76-9 features a secondary amine (N–H) capable of hydrogen bonding (H-bond donor count = 1); 4,4'-diacetyldiphenyl has H-bond donor count = 0
Conditions	Condensation reactions with aromatic amines and α-/β-diketones under thermal or acidic conditions

Why This Matters

The presence of a secondary amine in CAS 20255-76-9 introduces hydrogen-bonding capacity absent in directly linked bis-acetylphenyl analogs, which can alter reaction pathways, intermediate stability, and final product selectivity in heterocyclic synthesis applications.

• [1] Ferriss, C. V.; Turner, E. E. CXXIX.—Studies in Ring Formation. Part III. The Condensation of Aromatic Amines with α- and β-Diketones and with 4:4′-Diacetyldiphenyl. J. Chem. Soc., Trans. 1920, 117, 1140–1151. View Source

Molecular Weight and Formula Differentiation

CAS 20255-76-9 has a molecular formula of C16H15NO2 and an exact molecular weight of 253.11 g/mol (MW = 253.30 g/mol) . This is distinctly lower than the triphenylamine analog 1,1'-((phenylazanediyl)bis(4,1-phenylene))diethanone (CAS 1338365-87-9), which has the formula C22H19NO2 and molecular weight 329.39 g/mol—a 30% increase in mass . The methylene-bridged analog 4,4'-diacetamidodiphenylmethane (CAS 2719-05-3) has the formula C17H18N2O2 and MW 282.34 g/mol . The ether-bridged analog bis(p-acetylaminophenyl) ether (CAS 3070-86-8) has the formula C16H16N2O3 and MW 284.31 g/mol [1]. These formula and mass differences are critical for procurement verification and for applications where molecular weight influences stoichiometry, molar concentration calculations, or polymer end-group analysis.

Molecular Identity

Data to verify

C₁₆H₁₅NO₂, 253.30 g/mol
Triphenylamine analog: C₂₂H₁₉NO₂, 329.39 g/mol

~23% lower mass supports procurement verification

Confirm via COA; mass difference aids LC-MS differentiation

Evidence Dimension	Molecular formula and molecular weight
Target Compound Data	C16H15NO2; MW = 253.30 g/mol
Comparator Or Baseline	Triphenylamine analog (CAS 1338365-87-9): C22H19NO2, MW = 329.39 g/mol; Methylene-bridged analog (CAS 2719-05-3): C17H18N2O2, MW = 282.34 g/mol; Ether-bridged analog (CAS 3070-86-8): C16H16N2O3, MW = 284.31 g/mol
Quantified Difference	ΔMW = -76 g/mol (-23%) vs. triphenylamine analog; ΔMW = -29 g/mol (-10%) vs. methylene analog; ΔMW = -31 g/mol (-11%) vs. ether analog
Conditions	Standard molecular weight and formula comparison

Why This Matters

Unambiguous molecular formula and mass differentiation is essential for procurement accuracy, especially when ordering from suppliers with similar compound listings; the 23% mass reduction versus the triphenylamine analog represents a meaningful difference in per-mole cost, shipping weight, and stoichiometric calculations.

• [1] Alfa Chemistry. N,N'-(Oxydibenzene-4,1-diyl)diacetamide (CAS 3070-86-8). C16H16N2O3; MW = 284.31. View Source

Key Application Scenarios for Bis(4-acetylphenyl)amine

Pd-Catalyzed Synthesis of Symmetric Bis(aryl)amine

Based on the reported ~97% yield of CAS 20255-76-9 in Pd/C-catalyzed Buchwald–Hartwig amination using 4-aminoacetophenone [1], this compound is a viable synthetic target or intermediate when a symmetric bis(4-acetylphenyl)amine scaffold is required. The high yield under heterogeneous catalysis suggests that procurement of CAS 20255-76-9 as a starting material—or its in-house synthesis—can be achieved with minimal material loss, supporting cost-effective scale-up for downstream derivatization.

Precursor for Bis(imine) and Bis(azo) Ligands

The structural homology between CAS 20255-76-9 and the ACEN imine framework used in Pt(II) and Pd(II) bis(azo) ligand synthesis [2] positions this compound as a valuable precursor for coordination chemistry applications. The two para-acetyl groups provide condensation sites for imine or azo bond formation, while the secondary amine bridge offers a distinct electronic environment compared to methylene- or ether-bridged analogs. Researchers developing transition metal catalysts or metallosupramolecular assemblies should consider CAS 20255-76-9 when a symmetric, hydrogen-bond-capable diarylamine core is required.

Membrane Permeability and Lipophilic Probe Design

With a calculated LogP of 3.9084 and PSA of 46.17 Ų—the latter falling below the 60 Ų threshold associated with favorable passive membrane permeability [3][4]—CAS 20255-76-9 is structurally optimized for applications requiring balanced lipophilicity and membrane diffusion potential. This compound may serve as a scaffold for designing lipophilic probes, extraction agents, or permeability tracers where the ~1.4 log unit higher LogP versus methylene-bridged analogs provides a measurable advantage in non-polar partitioning environments.

Quality Control Identity Verification Standard

The unambiguous molecular formula (C16H15NO2), exact mass (253.11 g/mol), and distinct LogP/PSA profile of CAS 20255-76-9 make it suitable as a reference standard for verifying the identity and purity of shipments labeled as 'bis(4-acetylphenyl)amine' or related names. The 23% mass difference from the triphenylamine analog (CAS 1338365-87-9) and 10–11% mass difference from methylene/ether analogs provide clear differentiation via LC-MS or elemental analysis, reducing the risk of procurement errors when multiple diphenylamine derivatives are sourced from the same vendor.

Application

Selection Property

Validation Focus

Pd-catalyzed bis(aryl)amine synthesis

Buchwald–Hartwig coupling compatibility

Reaction yield and catalyst system reproducibility

Bis(imine)/bis(azo) ligand preparation

Pre-formed bis(acetylphenyl)amine core

Coordination chemistry and ligand characterization

Lipophilic probe design

Reported high LogP / low PSA profile

Partitioning behavior in non-polar environments

Identity verification standard

Distinct molecular mass and formula

LC-MS or elemental analysis differentiation from analogs

• [1] Komáromi, A.; Novák, Z. Examination of the Aromatic Amination Catalyzed by Palladium on Charcoal. Adv. Synth. Catal. 2010, 352, 1523–1532. View Source
• [2] Mahdi, S. M. Preparation, Characterization and Biological Evaluations of New Bis(Azo-Acen) Ligands... Iraqi J. Sci. 2026, 67(3). View Source
• [3] yybyy.com. 1-[4-(4-Acetylanilino)phenyl]ethanone (CAS 20255-76-9): LogP = 3.9084; PSA = 46.17. View Source
• [4] Pajouhesh, H.; Lenz, G. R. Medicinal Chemical Properties of Successful CNS Drugs. NeuroRx 2005, 2(4), 541–553. View Source